Cas no 2649060-34-2 (4-isocyanato-4-methylpentanoic acid)

• Product Name: 4-isocyanato-4-methylpentanoic acid
• CAS No: 2649060-34-2
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 6092958
• PubChem ID: 165860649
• Update Time: 2025-07-18

4-isocyanato-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-isocyanato-4-methylpentanoic acid
• EN300-1458606
• 2649060-34-2

• Inchi： 1S/C7H11NO3/c1-7(2,8-5-9)4-3-6(10)11/h3-4H2,1-2H3,(H,10,11)
• InChI Key： UBCDPBBDQRTALQ-UHFFFAOYSA-N
• SMILES： OC(CCC(C)(C)N=C=O)=O

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.7Ų

Additional information on 4-isocyanato-4-methylpentanoic acid

Professional Introduction to 4-isocyanato-4-methylpentanoic acid (CAS No. 2649060-34-2)

4-isocyanato-4-methylpentanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2649060-34-2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of isocyanates, which are known for their versatile reactivity and utility in synthetic chemistry. The presence of both an isocyanate functional group and a carboxylic acid moiety makes it a particularly intriguing molecule for applications in polymer chemistry, drug development, and material science.

The structure of 4-isocyanato-4-methylpentanoic acid features a five-carbon chain with an isocyanate group (-NCO) attached to the fourth carbon and a carboxylic acid group (-COOH) at the terminal position. This unique arrangement imparts distinct chemical properties that make it valuable in various synthetic pathways. The isocyanate group, being highly reactive, can participate in condensation reactions with hydroxyl-containing compounds, such as alcohols and amines, to form urethanes or polyurethanes. Simultaneously, the carboxylic acid group allows for further functionalization via esterification, amidation, or other acid-catalyzed reactions.

In recent years, 4-isocyanato-4-methylpentanoic acid has been explored for its potential applications in the synthesis of advanced materials. Polyurethanes, which are polymers derived from the reaction of isocyanates with polyols, exhibit a wide range of properties that can be tailored for specific uses. These include flexibility, durability, and thermal stability, making them suitable for coatings, adhesives, foams, and elastomers. The incorporation of 4-isocyanato-4-methylpentanoic acid into these formulations can enhance performance characteristics by influencing the polymer's molecular weight and cross-linking density.

Additionally, the pharmaceutical industry has shown interest in 4-isocyanato-4-methylpentanoic acid due to its potential role as an intermediate in drug synthesis. Isocyanates are occasionally used in medicinal chemistry to construct complex molecular architectures quickly and efficiently. For instance, they can serve as building blocks for designing novel bioactive molecules or as precursors to pharmacophores that exhibit desirable biological activities. Research has indicated that derivatives of this compound may have applications in anti-inflammatory or antimicrobial therapies, although further studies are necessary to fully elucidate their therapeutic potential.

The reactivity of 4-isocyanato-4-methylpentanoic acid also makes it a valuable tool in synthetic organic chemistry. It can undergo reactions with various nucleophiles to yield products with diverse functionalities. For example, reaction with water produces 4-methylpentanoyl chloride and ammonia, which can be further transformed into other derivatives. Similarly, its reaction with alcohols yields corresponding esters, which are widely used in fragrances and flavorings. These transformations highlight its versatility as a synthetic intermediate.

Recent advancements in green chemistry have prompted researchers to investigate more sustainable methods for producing and utilizing isocyanato-4-methylpentanoic acid derivatives. One such approach involves catalytic processes that minimize waste and energy consumption. For instance, enzymatic catalysis has been explored as an alternative to traditional chemical synthesis due to its high selectivity and mild reaction conditions. Such innovations align with the broader goal of developing environmentally friendly chemical processes that reduce the ecological footprint of industrial applications.

The industrial significance of 4-isocyanato-4-methylpentanoic acid extends beyond its use as a raw material; it also serves as a benchmark for evaluating new synthetic methodologies. Its well-defined structure and reactivity profile allow chemists to test novel catalysts or reaction conditions under controlled parameters. This comparative approach helps in identifying improvements that can be applied to other chemical processes, thereby driving innovation across multiple sectors.

In conclusion, 4-isocyanato-4-methylpentanoic acid (CAS No. 2649060-34-2) represents a compound of considerable interest due to its unique structural features and broad applicability. Whether in polymer science or pharmaceutical research, this molecule continues to inspire new discoveries and practical applications that push the boundaries of modern chemistry. As research progresses, further insights into its potential will undoubtedly emerge, reinforcing its importance as a key player in scientific advancement.